Cas no 37415-57-9 (Deoxyphorbol)

• Product Name: Deoxyphorbol
• CAS No: 37415-57-9
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 2666240
• PubChem ID: 500452
• Update Time: 2025-05-20

Deoxyphorbol Chemical and Physical Properties

Names and Identifiers

• Deoxyphorbol
• 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-7b,9,9a-trihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, (1aR,1bS,4aR,7aR,7bR,8R,9R,9aS)-

• Inchi： 1S/C20H28O5/c1-9-5-13-12(15(9)22)6-11(8-21)7-14-16-18(3,4)20(16,25)17(23)10(2)19(13,14)24/h5,7,10,12-14,16-17,21,23-25H,6,8H2,1-4H3/t10-,12-,13-,14+,16-,17-,19+,20-/m1/s1
• InChI Key： RTJAYUGZUOLFMY-YLKPGCRESA-N
• SMILES： O[C@@]12[C@@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@@H]4CC(CO)=C[C@H]3[C@@H]1C2(C)C)=O)O)O

Computed Properties

• Exact Mass: 348.19367399g/mol
• Monoisotopic Mass: 348.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Diterpenoids

Additional information on Deoxyphorbol

Exploring Deoxyphorbol (CAS No. 37415-57-9): A Comprehensive Guide to Its Properties and Applications

Deoxyphorbol, with the CAS number 37415-57-9, is a naturally occurring diterpene compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is structurally related to phorbol esters, which are known for their bioactive properties. Unlike its more toxic counterparts, Deoxyphorbol exhibits unique characteristics that make it a subject of interest for researchers exploring its potential therapeutic and industrial applications.

One of the most frequently searched questions about Deoxyphorbol is its role in skin care and anti-aging research. Recent studies have highlighted its ability to modulate cellular signaling pathways, which could contribute to its potential use in cosmeceuticals. Users often inquire whether Deoxyphorbol is a safer alternative to retinol or other anti-aging compounds. While more research is needed, preliminary findings suggest it may offer benefits without the irritation commonly associated with traditional skincare ingredients.

Another hot topic is the compound's potential in cancer research. Scientists are investigating whether Deoxyphorbol can influence cell proliferation or apoptosis, making it a candidate for targeted therapies. However, it's important to note that current studies are in early stages, and no clinical applications have been established yet. This aligns with the growing public interest in natural compounds for health and wellness.

From a chemical perspective, Deoxyphorbol is characterized by its diterpene backbone, which is shared with other biologically active molecules. Its molecular structure lacks certain functional groups found in more potent phorbol esters, which may explain its milder effects. Researchers often compare it to phorbol-12-myristate-13-acetate (PMA), a well-studied compound, to understand its mechanisms of action.

In the realm of plant biochemistry, Deoxyphorbol is studied for its role in plant defense mechanisms. This ties into the broader trend of exploring bioactive plant compounds for sustainable solutions in agriculture and medicine. Users searching for natural plant-derived compounds often encounter Deoxyphorbol as part of their research into eco-friendly alternatives.

The compound's stability and solubility are also common points of inquiry. Deoxyphorbol is relatively stable under standard conditions, but its lipophilic nature can pose challenges for formulation. This has led to innovations in drug delivery systems, particularly for potential topical applications. These technical aspects are crucial for professionals in pharmaceutical development.

As interest in personalized medicine grows, Deoxyphorbol is being examined for its potential to interact with individual genetic profiles. This aligns with the broader search trend for precision medicine approaches. While not yet mainstream, such applications could represent the future of how we utilize natural compounds like Deoxyphorbol.

In conclusion, Deoxyphorbol (CAS No. 37415-57-9) represents an intriguing intersection of natural product chemistry and modern therapeutic research. Its unique properties continue to inspire studies across multiple disciplines, from dermatology to oncology. As research progresses, this compound may well emerge as a significant player in the development of next-generation biologically active agents.